Cas no 67719-69-1 (Tebbe's Reagent)

• Product Name: Tebbe's Reagent
• CAS No: 67719-69-1
• MDL: MFCD00151575
• CID: 90385
• PubChem ID: 24863730
• Update Time: 2025-09-23

Tebbe's Reagent Chemical and Physical Properties

Names and Identifiers

• tebbe
• Chlorobishetacyclopentadienyldimethylammoniummumethyle
• mu-Chlorobis(((heta)^5)-cyclopentadienyl)(dimethylammonium)-mu-methylene-titanium
• μ-Chloro-μ-methylenebis(cyclopentadienyl)titaniumdimethylaluminum
• MU-CHLOROBIS(ETA5-CYCLOPENTADIENYL)(DIMETHYLALUMINUM)-MU-METHYLENE-TITANIUM (CA. 0.5MOL L TOLUENE SOLN.)
• TEBBE REAGENT
• ^M-Chloro-^M-Methylenebis(cyclopentadienyl)titaniuMdiMethylaluMinuM, 0.5M in toluene
• Tebbe reagent, 0.5M solution in toluene
• Tebbe's reagent
• Bis(cyclopentadienyl-micron-chloro(dimethylaluminum-micron-methylenetitanium
• μ-Chloro-μ-methylenebis(cyclopentadienyl)titaniumdimethylaluminum solution, 0.5M in toluene
• BIS(CYCLOPENTADIENYL)-MU-CHLORO(DIMETHYLALUMINUM)-MU-METHYLENETITANIUM
• MU-CHLOROBIS(CYCLOPENTADIENYL)(DIMETHYLALUMINUM)-MU-METHYLENETITANIUM
• MU-CHLOROBIS(ETA5-CYCLOPENTADIENYL)(DIMETHYLALUMINUM)-MU-METHYLENETITANIUM
• Tebbe's Reagent

• MDL： MFCD00151575
• Inchi： 1S/2C5.2CH2.C.Al.ClH.Ti/c2*1-2-4-5-3-1;;;;;;/h;;2*1H2;;;1H;/q4*-1;-2;+3;;+4/p-1
• InChI Key： HHWGZNQTGVEVIJ-UHFFFAOYSA-M
• SMILES： [CH2-][Al+3]1([Cl-][Ti+4]23456789(C%10[C-]2C3=C4C5=%10)(C2[C-]6C7=C8C9=2)[C-2]1)[CH2-]

Computed Properties

• Exact Mass: 284.03900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 68.6
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: The purer Tebbe reagent is a red solid
• Density: 0.927 g/mL at 25 °C
• Flash Point: Fahrenheit: 39.2 ° f
  Celsius: 4 ° c
  
• Water Partition Coefficient: Soluble in toluene, benzene, dichloromethane. Insoluble in water.
• PSA: 0.00000
• LogP: 4.36090
• Solubility: Soluble in most aromatic solvents and polar organic solvents, but almost insoluble in alkanes
• Merck: 9091
• Sensitiveness: Air & Moisture Sensitive
• Color/Form: 0.5 M in toluene

Tebbe's Reagent Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H304-H314-H336-H361d-H373
• Warning Statement： P210-P261-P280-P301+P310-P305+P351+P338-P310
• Hazardous Material transportation number：UN 2924 3/PG 2
• WGK Germany：3
• Hazard Category Code： 63-11-34-48/20-65-67
• Safety Instruction： S16-S25-S29-S33-S36/37/39
• FLUKA BRAND F CODES：1-10
• Hazardous Material Identification：
• HazardClass：4.3
• PackingGroup：II
• Packing Group：II
• Hazard Level：4.3
• Risk Phrases：R11; R23/24/25; R34
• Packing Group：II
• Safety Term：4.3
• Storage Condition：Cold storage